Cas no 1469979-87-0 (4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol)

• Product Name: 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol
• CAS No: 1469979-87-0
• MF: C₈H₈BrNO
• MW: 214.0592212677
• MDL: MFCD26407023
• CID: 4601484
• PubChem ID: 71743894
• Update Time: 2025-05-19

4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-7-OL(WXC07918)
• 4-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-7-OL
• 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-7-ol
• 5H-Cyclopenta[c]pyridin-7-ol, 4-bromo-6,7-dihydro-
• EN300-199638
• AS-65533
• 4-Bromo-6,7-dihydro-5H-[2]pyrindin-7-ol
• Z1813120127
• 1469979-87-0
• AKOS027252155
• SCHEMBL15311943
• SZEOJTCTXPPVLM-UHFFFAOYSA-N
• CS-0047494
• MFCD26407023
• 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol

• MDL： MFCD26407023
• Inchi： 1S/C8H8BrNO/c9-7-4-10-3-6-5(7)1-2-8(6)11/h3-4,8,11H,1-2H2
• InChI Key： SZEOJTCTXPPVLM-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2CCC(O)C1=2

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol

4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol: A Comprehensive Overview

The compound 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol (CAS No. 1469979-87-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of bicyclic compounds, characterized by its unique structural features that make it a subject of interest in both academic and commercial research. Recent studies have highlighted its role in drug discovery, material science, and advanced chemical synthesis.

The molecular structure of 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol is notable for its fused ring system, which combines a cyclopentane ring with a pyridine moiety. The bromine substituent at the 4-position adds to its chemical reactivity and functional versatility. Researchers have demonstrated that this compound exhibits interesting electronic properties, making it a candidate for applications in optoelectronic materials and sensors.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol through various routes. One prominent method involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. These methods have been optimized to achieve high yields and excellent purity, making them suitable for large-scale production.

In terms of pharmacological applications, 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-ol has shown promising results in preclinical studies. It has been evaluated as a potential lead compound for anti-inflammatory and anti-cancer therapies due to its ability to modulate key cellular pathways. Recent research has focused on understanding its mechanism of action at the molecular level, with particular emphasis on its interactions with protein targets such as kinases and transcription factors.

The compound's unique properties also extend to its use in material science. Studies have shown that 4-Bromo-6,7-dihydro-5H-cyclopentaCpyridin-7-l can be incorporated into polymer systems to enhance their mechanical and thermal stability. This makes it a valuable additive in the development of high-performance polymers for aerospace and automotive industries.

From an environmental perspective, researchers have investigated the biodegradation pathways of 4-Bromo-CAS No1469979870, aiming to assess its eco-friendliness and potential risks to ecosystems. These studies are crucial for ensuring sustainable practices in the production and application of this compound.

In conclusion, 4-Bromo-CAS No1469979870 is a versatile compound with a wide range of applications across multiple disciplines. Its structural uniqueness, combined with recent advancements in synthesis and application development, positions it as a key player in future scientific innovations. Continued research will undoubtedly unlock further potential uses for this intriguing molecule.